2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride

• IUPAC Name: 2-[(4-ethoxy-3-methoxyphenyl)methyl]-2,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C18H28N2O2/c1-3-22-16-6-5-15(11-17(16)21-2)12-20-10-8-18(14-20)7-4-9-19-13-18/h5-6,11,19H,3-4,7-10,12-14H2,1-2H3
• InChI Key: VABDJHHSMDXSFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CN2CCC3(C2)CCCNC3)OC
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride, also known as EMD 386088, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. This compound belongs to the class of spirocyclic piperidines and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 involves its interaction with dopamine D1 and serotonin 5-HT1A receptors in the brain. The compound acts as a partial agonist at the D1 receptor, which leads to an increase in the release of dopamine in certain brain regions. At the same time, 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 acts as an antagonist at the 5-HT1A receptor, which leads to a decrease in the release of serotonin in certain brain regions. These combined effects result in an overall increase in dopaminergic neurotransmission and a decrease in serotonergic neurotransmission, which may contribute to the therapeutic effects of the compound.
Biochemical and Physiological Effects:
2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to increase the release of dopamine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. Additionally, 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 has been shown to decrease the release of serotonin, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 is its selective activity at dopamine D1 and serotonin 5-HT1A receptors, which makes it a potential candidate for the treatment of various neuropsychiatric disorders. However, one limitation of the compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088. One potential direction is to investigate the compound's potential therapeutic effects in animal models of neuropsychiatric disorders. Another direction is to study the compound's pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy as a therapeutic agent. Additionally, further research is needed to elucidate the precise mechanism of action of 2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 and to identify potential side effects and drug interactions.

Synthesis Methods

2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 can be synthesized through a multistep process involving the reaction of 4-ethoxy-3-methoxybenzaldehyde with piperidine and subsequent reduction, cyclization, and quaternization reactions. The final product is obtained as a white crystalline powder after purification and drying.

Scientific Research Applications

2-(4-ethoxy-3-methoxybenzyl)-2,7-diazaspiro[4.5]decane dihydrochloride 386088 has been studied extensively for its potential use as a therapeutic agent in various diseases such as depression, anxiety, and schizophrenia. The compound has been shown to act as a selective dopamine D1 receptor partial agonist and a serotonin 5-HT1A receptor antagonist. These properties make it a potential candidate for the treatment of various neuropsychiatric disorders.